Cas no 1155573-50-4 (1-(2-Bromophenyl)-3,5-dimethylpyrazole)

1-(2-Bromophenyl)-3,5-dimethylpyrazole is a brominated pyrazole derivative characterized by its distinct aromatic substitution pattern. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the 2-bromophenyl group enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, making it valuable for constructing complex molecular frameworks. The 3,5-dimethyl substitution on the pyrazole ring contributes to steric stability and influences electronic properties, aiding in regioselective transformations. Its well-defined structure and consistent purity make it a reliable building block for research and industrial applications requiring precise functionalization.
1-(2-Bromophenyl)-3,5-dimethylpyrazole structure
1155573-50-4 structure
Product Name:1-(2-Bromophenyl)-3,5-dimethylpyrazole
CAS No:1155573-50-4
MF:C11H11BrN2
MW:251.122441530228
MDL:MFCD12134495
CID:858011
Update Time:2026-04-29

1-(2-Bromophenyl)-3,5-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromophenyl)-3,5-dimethyl-1H-pyrazole
    • 1-(2-Bromophenyl)-3,5-dimethylpyrazole
    • MDL： MFCD12134495
    • Inchi： InChI=1S/C11H11BrN2/c1-8-7-9(2)14(13-8)11-6-4-3-5-10(11)12/h3-7H,1-2H3
    • InChI Key： YIRGHOVEEWNTPP-UHFFFAOYSA-N
    • SMILES： CC1=NN(C(=C1)C)C2=CC=CC=C2Br

Computed Properties

  • Exact Mass: 250.01100
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1

Experimental Properties

  • PSA: 17.82000
  • LogP: 3.25160

1-(2-Bromophenyl)-3,5-dimethylpyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(2-Bromophenyl)-3,5-dimethylpyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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AB272706-25 g
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Chemenu
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TRC
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TRC
B698208-250mg
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